Cas no 54820-92-7 (5-amino-1,3-dimethyl-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1,3-dimethyl-pyrazole-4-carbonitrile
• CAS No: 54820-92-7
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD00128277
• CID: 377606
• PubChem ID: 219870
• Update Time: 2025-04-19

5-amino-1,3-dimethyl-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1,3-dimethyl-
• 5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile
• 5-amino-1,3-dimethylpyrazole-4-carbonitrile
• 5-amino-1,3-dimethyl-pyrazole-4-carbonitrile
• Z1154605340
• NSC1650
• 5-Amino-1,3-dimethyl-4-pyrazolecarbonitrile
• 54820-92-7
• EN300-106142
• CS-0205224
• Pyrazole-4-carbonitrile, 5-amino-1,3-dimethyl-
• AKOS003355860
• 1,3-dimethyl-5-amino-4-cyanopyrazole
• MFCD00128277
• DTXSID00277316
• NSC-221276
• NSC221276
• I10690
• 5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile, AldrichCPR
• 6F83AC5NX7
• FZJSBIMCUGPBKX-UHFFFAOYSA-N
• 1,3-dimethyl-5-amino-1H-pyrazole-4-carbonitrile
• FT-0681686
• 1H-Pyrazole-4-carbonitrile, 5-amino-1,3-dimethyl-
• KD-0769
• NSC-1650
• SCHEMBL1821874
• ALBB-019402
• DB-008442

• MDL： MFCD00128277
• Inchi： 1S/C6H8N4/c1-4-5(3-7)6(8)10(2)9-4/h8H2,1-2H3
• InChI Key： FZJSBIMCUGPBKX-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C#N)C(C)=N1)N

Computed Properties

• Exact Mass: 136.07500
• Monoisotopic Mass: 136.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 327.3 °C at 760 mmHg
• Flash Point: 151.7 °C
• PSA: 67.63000
• LogP: 0.76358

5-amino-1,3-dimethyl-pyrazole-4-carbonitrile Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT